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Compound of Interest

Compound Name: Trisodium

Cat. No.: B8492382

Introduction

Trisodium phosphate (TSP), with the chemical formula NasPOa, is a powerful, inorganic
cleaning agent widely utilized for its exceptional degreasing and cleaning capabilities in
laboratory settings.[1] Its high alkalinity, typically resulting in a pH of 11-12 in solution, makes it
highly effective at saponifying fats, oils, and other organic residues, converting them into water-
soluble compounds that are easily rinsed away.[1][2] This characteristic, along with its ability to
disrupt bacterial cell membranes, establishes TSP as a valuable tool for cleaning and
decontaminating a broad range of laboratory glassware.[1]

This document provides a detailed protocol for the safe and effective use of trisodium
phosphate for cleaning laboratory glassware, intended for researchers, scientists, and drug
development professionals.

Data Presentation

Trisodium phosphate has demonstrated significant efficacy in reducing microbial
contamination. The following table summarizes key quantitative data regarding its antimicrobial

activity.
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Surface/Mediu

TSP

Log Reduction

Contaminant . Temperature

m Concentration (CFU)
Salmonella
Typhimurium, L. )

Meat pieces 8-12% 55°C 0.8-1.2
monocytogenes,
E. coli 0157:H7

Chicken 1.6to 1.8 per
Salmonella spp. 10% 10°C or 50°C

carcasses carcass
Aerobic Bacteria Poultry 8-12% Not Specified 0.5t0 2.7
Coliforms Poultry 8-12% Not Specified 0.8to4.1
Enterobacteriace .

Poultry 8-12% Not Specified 0.7 t0 3.8
ae
E. coli Poultry 8-12% Not Specified 0.5t04.0
Enterobacteriace ] ) - 0.91 logio CFU/g

Chicken Breasts 10% (dip) Not Specified o
ae (initial)

Experimental Protocols

Materials

e Trisodium Phosphate (TSP), dodecahydrate (NasPOa-12H20) or anhydrous (NasPOa4)[1]

o Deionized (DI) or Nanopure water[1]

« Dilute Hydrochloric Acid (HCI), 0.1% (v/v)[1]

» Personal Protective Equipment (PPE):

o Chemical-resistant gloves[1]

o Safety goggles or face shield[1]

o Lab coat[1]
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Preparation of TSP Cleaning Solutions

A common concentration for general laboratory cleaning is a 40-50 mM solution.[1] For more
stubborn residues, higher concentrations can be employed.[2]

Preparation Instructions

Cleaning Task TSP Concentration (w/v) .

(for 1 Liter)

Dissolve 15-199g of TSP
General Glassware & Plastics 15-1.9% dodecahydrate in 1L of warm

water.[1]

Dissolve 50-100g of TSP
Heavy-Duty Cleaning (Grease) 5-10% dodecahydrate in 1L of hot

water.[1]

Protocol for Preparing a 1.5 - 1.9% (40-50 mM) TSP Solution:
e Don appropriate PPE.[1]

o Weighing: Weigh approximately 15-19 grams of Trisodium Phosphate dodecahydrate
(NasPOa4-12H20) for every liter of cleaning solution.[1]

o Dissolving: Slowly add the TSP powder to warm deionized or nanopure water while stirring
until fully dissolved. To minimize splashing, always add TSP to water, not the other way
around.[1]

e pH Adjustment (if using dibasic sodium phosphate): If using dibasic sodium phosphate
(Na2HPOa), adjust the pH of the solution to 12.5 using NaOH.[1][3]

Cleaning Protocol for Glassware

This protocol is suitable for cleaning a wide range of glass items, including beakers, flasks, and
graduated cylinders.[2][3]

« Initial Rinse: Rinse the glassware with deionized or nanopure water to remove any loose
debris.[1]
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o TSP Wash: Immerse the glassware in the prepared TSP solution. For larger items, the
solution can be applied using a squirt bottle.[1] Allow for a contact time of at least 10-15
minutes.[1] For heavily soiled items, the soaking time can be extended.[2] Gentle scrubbing
with a soft brush may be necessary for stubborn residues.[2]

e Second Water Rinse: Thoroughly rinse the glassware with deionized or nanopure water to
remove the TSP solution.[1]

» Dilute Acid Rinse: To neutralize any residual phosphate, rinse the glassware with a 0.1% HCI
solution.[1]

o Final Water Rinse: Perform a final, thorough rinse with deionized or nanopure water to
remove any remaining HCI.[1]

e Drying: Allow the glassware to air dry completely or place it in a drying oven at an
appropriate temperature.[1]

Safety Precautions

e Hazards: Trisodium phosphate can cause skin and serious eye irritation and may cause
respiratory irritation.[1]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles or a face shield, and a lab coat when handling TSP powder and solutions.[1][4]

e Ventilation: Use TSP in a well-ventilated area to avoid inhaling dust or mist.[1]

o Storage: Store TSP in a cool, dry place in a tightly sealed container. It is hygroscopic and will
absorb moisture from the air.[1]

o Spills: Sweep up spilled powder without creating dust. Do not add water to the spilled
material.[1]

» Disposal: Dispose of TSP waste in accordance with local, state, and federal regulations. Due
to its phosphate content, TSP can contribute to the eutrophication of waterways, and its use
may be regulated in some areas.[1]
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Material Compatibility

Aluminum: TSP is corrosive to aluminum.[1]

Glossy Surfaces: TSP can etch glossy surfaces, reducing their sheen.[1]

Certain Woods: Oak and mahogany may darken when cleaned with TSP.[1][5]

Glass: While generally safe for laboratory glassware, prolonged contact or high
concentrations can etch delicate glass and mirrors.[1][6]

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.sunnysidecorp.com/pdfs/Use-Safety_64216.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=25807
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8492382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solution Preparation

Don PPE

i

Weigh TSP

'

Dissolve in Warm DI Water

Cleaning Protocol

Initial DI Water Rinse

l

Immerse in TSP Solution (10-15 min)

i

Second DI Water Rinse

0.1% HCI Rinse

l

Final DI Water Rinse

i

Air or Oven Dry

Click to download full resolution via product page

Caption: Workflow for Preparing and Using TSP Cleaning Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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